Cas no 93145-74-5 (Isonicotinic acid decyl ester)

• Product Name: Isonicotinic acid decyl ester
• CAS No: 93145-74-5
• MF: C₁₆H₂₅NO₂
• MW: 263.375204801559
• CID: 3140049
• Update Time: 2025-04-24

Isonicotinic acid decyl ester Chemical and Physical Properties

Names and Identifiers

• Isonicotinic acid decyl ester

• Inchi： 1S/C16H25NO2/c1-2-3-4-5-6-7-8-9-14-19-16(18)15-10-12-17-13-11-15/h10-13H,2-9,14H2,1H3
• InChI Key： FCQDHSSRNVWWOE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=CC=1)=O)CCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Isonicotinic acid decyl ester

Professional Introduction to Isonicotinic Acid Decyl Ester (CAS No. 93145-74-5)

Isonicotinic acid decyl ester, with the chemical identifier CAS No. 93145-74-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This ester derivative of isonicotinic acid has garnered attention due to its potential applications in drug development, particularly in the synthesis of novel therapeutic agents targeting various biological pathways. The structural properties of this compound make it a valuable intermediate in the creation of molecules with enhanced pharmacological profiles.

The chemical structure of Isonicotinic acid decyl ester consists of a decyl group attached to the carboxyl moiety of isonicotinic acid, forming an ester linkage. This modification imparts unique physicochemical properties to the molecule, including improved solubility and stability, which are critical factors in pharmaceutical formulations. The presence of the pyridine ring in isonicotinic acid contributes to its interaction with biological targets, making it a versatile scaffold for medicinal chemistry.

In recent years, there has been a growing interest in derivatives of isonicotinic acid due to their antimicrobial and anti-inflammatory properties. Research has demonstrated that modifications at the ester position can significantly influence the biological activity of these compounds. The decyl ester form of isonicotinic acid has been investigated for its potential role in developing treatments for infectious diseases and chronic inflammatory conditions. Studies have shown that this derivative exhibits promising activity against certain bacterial strains, suggesting its utility as a lead compound in antibiotic development.

The synthesis of Isonicotinic acid decyl ester involves well-established organic chemistry techniques, including esterification reactions and purification methods. Advances in synthetic methodologies have enabled the efficient production of this compound on both laboratory and industrial scales. The ability to produce high-purity samples is crucial for subsequent pharmacological testing and clinical trials. Researchers have leveraged modern spectroscopic techniques such as NMR and mass spectrometry to confirm the structural integrity of synthesized derivatives.

One of the most compelling aspects of Isonicotinic acid decyl ester is its potential as a prodrug. Prodrugs are pharmacologically inactive compounds that are metabolically converted into active drugs within the body. The decyl ester group can be hydrolyzed under physiological conditions, releasing free isonicotinic acid or other active species that exert therapeutic effects. This property makes it an attractive candidate for drug delivery systems designed to enhance bioavailability and target specificity.

Recent studies have explored the pharmacokinetic properties of Isonicotinic acid decyl ester using preclinical models. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has shown favorable pharmacokinetic characteristics, including moderate bioavailability and prolonged half-life, which are desirable traits for therapeutic agents. Additionally, its low toxicity profile suggests that it may be well-tolerated in clinical settings.

The therapeutic potential of derivatives like Isonicotinic acid decyl ester extends beyond antimicrobial applications. Emerging research indicates that these compounds may have roles in modulating immune responses and inhibiting inflammatory pathways. The pyridine moiety interacts with various enzymes and receptors, making it a promising scaffold for designing immunomodulatory agents. This broadens the scope of potential therapeutic uses, including autoimmune diseases and chronic inflammation.

In conclusion, Isonicotinic acid decyl ester (CAS No. 93145-74-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological activities. Its synthesis, pharmacological properties, and potential applications highlight its importance as a research tool and a candidate for future drug development. As scientific understanding continues to evolve, further exploration of this compound and its derivatives will undoubtedly yield novel therapeutic strategies with broad clinical implications.